Cas no 885460-34-4 (N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline)

N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline is a fluorinated aniline derivative featuring a cyclopropylethyl substituent on the nitrogen atom. Its structure combines the steric and electronic effects of the cyclopropyl group with the strong electron-withdrawing properties of the trifluoromethyl moiety, making it a valuable intermediate in organic synthesis. The compound is particularly useful in pharmaceutical and agrochemical research, where its unique structural motifs can enhance binding affinity or metabolic stability. Its trifluoromethyl group also improves lipophilicity, potentially aiding in bioavailability. The cyclopropylethyl side chain may confer conformational rigidity, influencing selectivity in target interactions. Suitable for controlled functionalization, this compound offers versatility in the development of novel bioactive molecules.

N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline structure

885460-34-4 structure

Product Name:N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline

CAS No:885460-34-4

MF:C₁₂H₁₄F₃N

MW:229.241473674774

CID:3106940

PubChem ID:3286643

Update Time:2025-05-27

N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- N-(1-cyclopropylethyl)-N-[3-(trifluoromethyl)phenyl]amine
- MFCD06660706
- SB79708
- AKOS000122386
- G19702
- AKOS016874465
- KKB46034
- 885460-34-4
- EN300-09257
- CS-0221490
- Z56346911
- N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline
- N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline
- Inchi： 1S/C12H14F3N/c1-8(9-5-6-9)16-11-4-2-3-10(7-11)12(13,14)15/h2-4,7-9,16H,5-6H2,1H3
- InChI Key： KBXWRPZHSHUJTO-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)NC(C)C1CC1)(F)F

Computed Properties

Exact Mass: 229.10783394Da
Monoisotopic Mass: 229.10783394Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 12Å²

N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A621733-50mg	N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4		50mg	$ 70.00	2022-06-07
TRC	A621733-100mg	N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4		100mg	$ 95.00	2022-06-07
TRC	A621733-500mg	N-(1-Cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4		500mg	$ 365.00	2022-06-07
Enamine	EN300-09257-0.05g	N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4	97%	0.05g	$50.0	2023-10-28
Enamine	EN300-09257-0.1g	N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4	97%	0.1g	$77.0	2023-10-28
Enamine	EN300-09257-0.25g	N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4	97%	0.25g	$110.0	2023-10-28
Enamine	EN300-09257-0.5g	N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4	97%	0.5g	$209.0	2023-10-28
Enamine	EN300-09257-1.0g	N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4	97%	1g	$299.0	2023-06-14
Enamine	EN300-09257-2.5g	N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4	97%	2.5g	$586.0	2023-10-28
Enamine	EN300-09257-5.0g	N-(1-cyclopropylethyl)-3-(trifluoromethyl)aniline	885460-34-4	97%	5g	$867.0	2023-06-14